Cas no 796870-20-7 (1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)-)

• Product Name: 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)-
• CAS No: 796870-20-7
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• MDL: MFCD32696593
• CID: 4784559
• Update Time: 2025-05-20

1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)-

• MDL： MFCD32696593
• Inchi： 1S/C10H6F3NO3/c11-10(12,13)17-7-3-1-2-5-4-6(9(15)16)14-8(5)7/h1-4,14H,(H,15,16)
• InChI Key： MUTLVTHHDPUDFG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2OC(F)(F)F)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)-

Comprehensive Overview of 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)- (CAS No. 796870-20-7)

1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)- (CAS No. 796870-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by the presence of a trifluoromethoxy group at the 7-position, which enhances its biological activity and metabolic stability. The compound's unique structure makes it a valuable intermediate in the synthesis of novel drug candidates and bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial therapies.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)-. Fluorination is a key strategy in drug design, as it improves pharmacokinetic properties such as bioavailability and membrane permeability. This compound's trifluoromethoxy moiety is a prime example of how fluorine incorporation can modulate electronic and steric effects, leading to enhanced binding affinity with target proteins. Recent studies have explored its role in G-protein-coupled receptor (GPCR) modulation, a hot topic in drug discovery due to its relevance in treating diseases like diabetes and hypertension.

In addition to its pharmaceutical potential, 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)- is also investigated for its applications in agrochemicals. The trifluoromethoxy group is known to confer resistance to enzymatic degradation, making it an attractive feature for crop protection chemicals. With the increasing focus on sustainable agriculture, researchers are examining this compound's efficacy in developing next-generation pesticides with lower environmental impact. Its compatibility with green chemistry principles further underscores its relevance in modern agrochemical innovation.

The synthesis of 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)- involves multi-step organic reactions, including indole ring formation and electrophilic aromatic substitution. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and reduce reaction times. These methods align with the industry's shift toward process intensification and cost-effective manufacturing, addressing common challenges in scaling up production for commercial use.

From an analytical perspective, 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)- is characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure purity and structural integrity, which are critical for regulatory compliance and reproducibility in research. The compound's stability under various pH conditions and temperatures is also a subject of ongoing investigation, particularly for formulation development in drug delivery systems.

As the scientific community continues to explore fluorinated indole derivatives, 1H-Indole-2-carboxylic acid, 7-(trifluoromethoxy)- stands out as a versatile building block. Its applications span from small-molecule drug discovery to material science, where its electronic properties are leveraged for designing organic semiconductors. With the rise of precision medicine and personalized therapeutics, this compound's role in targeting specific biological pathways is expected to grow, making it a focal point for future research and development.